N-(2-fluorobenzyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-1-[7-(3-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H25FN4O2S/c1-16-5-4-7-18(13-16)20-15-34-23-22(20)29-26(30-25(23)33)31-11-9-17(10-12-31)24(32)28-14-19-6-2-3-8-21(19)27/h2-8,13,15,17H,9-12,14H2,1H3,(H,28,32)(H,29,30,33)
• InChI Key: NJZGTEUEOFXNIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC3=C2N=C(NC3=O)N4CCC(CC4)C(=O)NCC5=CC=CC=C5F
• Molecular Formula: C26H25FN4O2S
• Molecular Weight: 476.6 g/mol
• CAS No.: 1243008-91-4

Description

N-(2-fluorobenzyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H25FN4O2S and its molecular weight is 476.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Potency and Selectivity

Research into compounds similar to N-(2-fluorobenzyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide often focuses on their pharmacological potency and selectivity towards specific targets. For instance, the discovery and development of selective kinase inhibitors for therapeutic applications, such as cancer treatment, have been documented. These compounds are evaluated for their ability to inhibit specific enzymes or receptor activities, which is crucial for determining their potential as targeted therapies for various diseases (Schroeder et al., 2009).

Antimicrobial and Antituberculosis Activity

Another significant area of research is the exploration of antimicrobial and antituberculosis activities. Compounds with structures similar to the queried molecule have been synthesized and tested for their efficacy against bacterial strains, particularly Mycobacterium tuberculosis. This line of research is vital for developing new drugs to combat resistant strains of tuberculosis (Jeankumar et al., 2013).

Antidepressant Mechanisms

Investigations into the antidepressant mechanisms of related compounds, focusing on their interactions with neurotransmitter receptors, have also been reported. These studies are essential for understanding how these compounds can influence neural pathways and potentially lead to the development of new treatments for mood disorders (Garner et al., 2015).

Anti-angiogenic and DNA Cleavage Activities

Research into the anti-angiogenic and DNA cleavage activities of similar compounds highlights their potential as anticancer agents. By inhibiting the formation of new blood vessels and affecting the DNA of cancer cells, these compounds could offer new pathways for cancer treatment (Kambappa et al., 2017).